2-(Benzyloxy)-4-(cyclopropylmethoxy)aniline

• IUPAC Name: 4-(cyclopropylmethoxy)-2-phenylmethoxyaniline
• InChI: InChI=1S/C17H19NO2/c18-16-9-8-15(19-11-14-6-7-14)10-17(16)20-12-13-4-2-1-3-5-13/h1-5,8-10,14H,6-7,11-12,18H2
• InChI Key: WIBBKBUZNZQMSX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=CC(=C(C=C2)N)OCC3=CC=CC=C3
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

2-(Benzyloxy)-4-(cyclopropylmethoxy)aniline is an organic compound that features both benzyloxy and cyclopropylmethoxy functional groups attached to an aniline core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Benzyloxy)-4-(cyclopropylmethoxy)aniline typically involves multiple steps, starting from commercially available precursors. One common route involves the protection of the aniline nitrogen, followed by the introduction of the benzyloxy and cyclopropylmethoxy groups through nucleophilic substitution reactions. The final step usually involves deprotection to yield the target compound.

Industrial Production Methods

While specific industrial production methods for 2-(Benzyloxy)-4-(cyclopropylmethoxy)aniline are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions such as temperature, solvent, and catalysts to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(Benzyloxy)-4-(cyclopropylmethoxy)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert the nitro group (if present) to an amine.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or hydrogen gas in the presence of a palladium catalyst are often used.

Substitution: Electrophilic substitution reactions typically use reagents like bromine or nitric acid under acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinone derivatives, while reduction can produce various amine derivatives.

Scientific Research Applications

2-(Benzyloxy)-4-(cyclopropylmethoxy)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and inhibition.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Benzyloxy)-4-(cyclopropylmethoxy)aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyloxy and cyclopropylmethoxy groups can enhance the compound’s binding affinity and specificity, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-(Benzyloxy)aniline: Lacks the cyclopropylmethoxy group, making it less sterically hindered.

4-(Cyclopropylmethoxy)aniline: Lacks the benzyloxy group, which may affect its reactivity and binding properties.

Uniqueness

2-(Benzyloxy)-4-(cyclopropylmethoxy)aniline is unique due to the presence of both benzyloxy and cyclopropylmethoxy groups, which can significantly influence its chemical and biological properties. This dual functionality makes it a valuable compound for various research and industrial applications.